Cas no 2229002-83-7 (O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine)

O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine is a specialized organic compound featuring a pyrazine core substituted with a methyl group and a hydroxylamine moiety attached via a propan-2-yl linker. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for the construction of heterocyclic frameworks or as an intermediate in pharmaceutical and agrochemical applications. The hydroxylamine group offers versatile functionalization potential, enabling nucleophilic or oxidative transformations. Its stability under controlled conditions and compatibility with diverse reaction conditions enhance its utility in multistep syntheses. The compound’s defined molecular architecture ensures reproducibility in research and industrial processes.
O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine structure
2229002-83-7 structure
Product Name:O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine
CAS No:2229002-83-7
MF:C8H13N3O
MW:167.208321332932
CID:6353587
PubChem ID:165695786
Update Time:2025-10-20

O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine
    • O-[2-(3-methylpyrazin-2-yl)propan-2-yl]hydroxylamine
    • 2229002-83-7
    • EN300-1743476
    • Inchi: 1S/C8H13N3O/c1-6-7(8(2,3)12-9)11-5-4-10-6/h4-5H,9H2,1-3H3
    • InChI Key: ZSVNNSONKBVNDN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C1C(C)=NC=CN=1)N

Computed Properties

  • Exact Mass: 167.105862047g/mol
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61Ų

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Additional information on O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine

Recent Advances in the Study of O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine (CAS: 2229002-83-7)

The compound O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine (CAS: 2229002-83-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazine and hydroxylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting enzymes involved in inflammatory and oncogenic processes. The study utilized advanced computational modeling and in vitro assays to demonstrate its binding affinity and selectivity, paving the way for further optimization and clinical development.

Another significant area of research involves the pharmacokinetic properties of O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and metabolic stability, suggesting its potential as an orally administrable therapeutic agent. These findings are particularly relevant for the development of treatments for chronic diseases requiring long-term medication.

In addition to its therapeutic potential, the synthetic routes for O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine have also been a focus of recent research. A study in Organic Process Research & Development (2023) described a scalable and cost-effective synthesis method, which could facilitate its large-scale production for clinical trials. The optimized synthetic pathway not only improves yield but also reduces the environmental impact, aligning with the principles of green chemistry.

Looking ahead, the compound's versatility and promising preliminary data suggest it could play a pivotal role in addressing unmet medical needs. Ongoing research is exploring its applications in neurodegenerative diseases and antibiotic-resistant infections, with early results indicating broad-spectrum activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside.

In conclusion, O-2-(3-methylpyrazin-2-yl)propan-2-ylhydroxylamine (CAS: 2229002-83-7) represents a compelling case study in modern drug discovery. Its multifaceted applications, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a cornerstone in the development of next-generation therapeutics. Future studies will undoubtedly shed more light on its full therapeutic spectrum and clinical viability.

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